9-[4-(4-ethylphenoxy)butyl]-9H-carbazole

• IUPAC Name: 9-[4-(4-ethylphenoxy)butyl]carbazole
• InChI: InChI=1S/C24H25NO/c1-2-19-13-15-20(16-14-19)26-18-8-7-17-25-23-11-5-3-9-21(23)22-10-4-6-12-24(22)25/h3-6,9-16H,2,7-8,17-18H2,1H3
• InChI Key: DBGADRJBWSWTGG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCCCCN2C3=CC=CC=C3C4=CC=CC=C42
• Molecular Formula: C24H25NO
• Molecular Weight: 343.5 g/mol

Description

9-[4-(4-ethylphenoxy)butyl]-9H-carbazole, also known as EBPC, is a synthetic molecule that belongs to the carbazole family. It has gained significant attention in the scientific community due to its potential applications in various fields, including material science, organic electronics, and biomedical research.

Scientific Research Applications

9-[4-(4-ethylphenoxy)butyl]-9H-carbazole has been extensively studied for its potential applications in the field of organic electronics. It has been found to exhibit excellent charge transport properties, making it a promising candidate for the development of high-performance organic field-effect transistors (OFETs). Additionally, 9-[4-(4-ethylphenoxy)butyl]-9H-carbazole has been investigated for its use in the fabrication of light-emitting diodes (LEDs) and solar cells.

Mechanism of Action

The mechanism of action of 9-[4-(4-ethylphenoxy)butyl]-9H-carbazole is not well understood. However, it is believed to interact with specific receptors in the body, leading to changes in cellular signaling pathways.
Biochemical and Physiological Effects:
9-[4-(4-ethylphenoxy)butyl]-9H-carbazole has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that 9-[4-(4-ethylphenoxy)butyl]-9H-carbazole can inhibit the growth and proliferation of cancer cells, making it a potential candidate for the development of anticancer drugs. Additionally, 9-[4-(4-ethylphenoxy)butyl]-9H-carbazole has been found to have anti-inflammatory properties, suggesting that it may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 9-[4-(4-ethylphenoxy)butyl]-9H-carbazole in lab experiments is its high purity and stability. However, one limitation is that it can be difficult to dissolve in certain solvents, which may limit its use in certain applications.

Future Directions

There are several future directions for research on 9-[4-(4-ethylphenoxy)butyl]-9H-carbazole. One area of interest is the development of new synthesis methods that are more efficient and cost-effective. Additionally, further studies are needed to fully understand the mechanism of action of 9-[4-(4-ethylphenoxy)butyl]-9H-carbazole and its potential applications in biomedical research. Finally, the use of 9-[4-(4-ethylphenoxy)butyl]-9H-carbazole in the development of novel electronic devices and materials is an area of ongoing research.

Synthesis Methods

9-[4-(4-ethylphenoxy)butyl]-9H-carbazole can be synthesized using a multi-step process that involves the reaction of 4-ethylphenol with 1-bromo-4-(4-bromobutoxy)butane to form 4-(4-ethylphenoxy)butyl bromide. This intermediate is then reacted with carbazole in the presence of a palladium catalyst to yield 9-[4-(4-ethylphenoxy)butyl]-9H-carbazole.